7-(2-methoxyphenyl)-6-(2,3,4-trimethoxyphenyl)-7,12-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 11-(2-methoxyphenyl)-9-(2,3,4-trimethoxyphenyl)-8-oxa-12,13,15,17-tetrazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,13,15-hexaene
• InChI: InChI=1S/C28H26N4O5/c1-33-19-11-7-6-10-17(19)24-22-23(31-28-29-15-30-32(24)28)16-9-5-8-12-20(16)37-25(22)18-13-14-21(34-2)27(36-4)26(18)35-3/h5-15,24-25H,1-4H3,(H,29,30,31)
• InChI Key: SYKBJFLQRVOUBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C2C3=C(C4=CC=CC=C4O2)NC5=NC=NN5C3C6=CC=CC=C6OC)OC)OC
• Molecular Formula: C28H26N4O5
• Molecular Weight: 498.5 g/mol

Description

7-(2-methoxyphenyl)-6-(2,3,4-trimethoxyphenyl)-7,12-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C28H26N4O5 and its molecular weight is 498.539. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research has indicated that derivatives of chromene molecules, which include structures related to 7-(2-methoxyphenyl)-6-(2,3,4-trimethoxyphenyl)-7,12-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine, exhibit promising antibacterial activities. For instance, compounds such as 7H-benzochromenopyrimidine and 14H-benzochromenotriazolopyrimidine derivatives have shown potent antimicrobial activity against various microorganisms (Okasha et al., 2016).

Antioxidant Activity

A study conducted in 2020 synthesized a series of compounds including 7-(4-(benzyloxy)-3-methoxyphenyl)-N-(4chlorophenyl)-4,7-dihydro-5methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide, which were evaluated for their antimicrobial and antioxidant activities. The results indicated notable antioxidant properties for these compounds (Gilava et al., 2020).

Antitumor Activities

In the realm of cancer research, novel [1,2,4]triazolo[1,5-a]pyrimidines possessing 3,4,5-trimethoxylphenyl groups have demonstrated potent antitumor activity in vitro against several cancer cell lines. These findings suggest that derivatives of this compound could be potential candidates for anticancer agents (Yang et al., 2019).

PET Imaging Applications

In the field of imaging, specifically positron emission tomography (PET), derivatives of this compound have been developed for mapping cerebral adenosine A2A receptors. This application demonstrates the potential of these compounds in neuroimaging and neuropharmacological research (Zhou et al., 2014).